Cas no 657397-03-0 ((1r,4s)-Acetic Acid 4-Tert-butoxycarbonylamino-cyclopent-2-enyl Ester)

• Product name: (1r,4s)-Acetic Acid 4-Tert-butoxycarbonylamino-cyclopent-2-enyl Ester
• CAS No: 657397-03-0
• MF: C₁₂H₁₉NO₄
• MW: 241.28356
• MDL: MFCD09031095
• CID: 397351
• PubChem ID: 11333942

(1r,4s)-Acetic Acid 4-Tert-butoxycarbonylamino-cyclopent-2-enyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S,4R)-4-(acetyloxy)-2-cyclopenten-1-yl]-,1,1-dimethylethyl ester
• (1R,4S)-Acetic acid 4-tert-butoxycarbonylamino-cyclopent-2-enyl ester
• (1R,4S)-Aceticacid4-tert-butoxycarbonylamino-cyclopent-2-enylester
• 657397-03-0
• (1R,4S)-Acetic acid 4-t-butoxycarbonylamino-cyclopent-2-enyl ester
• MFCD09031095
• DTXSID001153131
• CS-0340142
• SMR001554462
• 1,1-Dimethylethyl N-[(1S,4R)-4-(acetyloxy)-2-cyclopenten-1-yl]carbamate
• BB 0261391
• AKOS015962839
• (1S,4R)-4-(tert-butoxycarbonylamino)cyclopent-2-enyl acetate
• SCHEMBL14586682
• [(1R,4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopent-2-en-1-yl] acetate
• MLS002666910
• (1r,4s)-Acetic Acid 4-Tert-butoxycarbonylamino-cyclopent-2-enyl Ester

• MDL： MFCD09031095
• Inchi： InChI=1S/C12H19NO4/c1-8(14)16-10-6-5-9(7-10)13-11(15)17-12(2,3)4/h5-6,9-10H,7H2,1-4H3,(H,13,15)/t9-,10+/m1/s1
• InChI Key： KSRJRUTXLAQMEK-ZJUUUORDSA-N
• SMILES： CC(=O)OC1CC(C=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų